Cas no 50764-01-7 ((11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid)

50764-01-7 structure
Product name:(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid
CAS No:50764-01-7
MF:C22H29FO5
MW:392.461070775986
CID:1059096
(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid Chemical and Physical Properties
Names and Identifiers
-
- (11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid
- (2R)-2-[(8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyacetic acid
-
Computed Properties
- Exact Mass: 392.20000
Experimental Properties
- PSA: 94.83000
- LogP: 2.66490
(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | F591095-25mg |
(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid |
50764-01-7 | 25mg |
$ 1200.00 | 2023-09-07 | ||
TRC | F591095-2.5mg |
(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid |
50764-01-7 | 2.5mg |
$ 207.00 | 2023-04-17 |
(11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid Related Literature
-
Roger Y. Bello Faraday Discuss., 2021,228, 378-393
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
50764-01-7 ((11β,16α,20R)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid) Related Products
- 75262-69-0(17b-Carboxy-17-desoxy Dexamethasone)
- 37927-01-8(Dexamethasone Acid)
- 2228780-97-8(4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene)
- 2137560-20-2(rac-2-({[(1R,3S)-3-aminocyclopentyl]methyl}amino)ethan-1-ol)
- 123063-87-6(1-(8-chloro-2,3,4,9-tetrahydro-1H-carbazol-9-yl)-3-(morpholin-4-yl)propan-2-ol)
- 1396713-17-9(N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide)
- 2411200-46-7(N-(4-cyclopropyloxan-4-yl)but-2-ynamide)
- 2877631-31-5(4-[1-(6-cyclobutylpyrimidin-4-yl)piperidine-4-carbonyl]morpholine)
- 885275-62-7(Imidazo1,2-apyridin-6-ol)
- 1177323-91-9(5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
